Binding Affinity and Functional Antagonism at Osteoblast Receptors: Amylin (8-37) vs. CGRP(8-37)
In direct comparative assays measuring blockade of full-length amylin-induced osteoblast proliferation, Amylin (8-37) exhibits markedly higher potency than CGRP(8-37). When antagonizing maximal doses of amylin, Amylin (8-37) achieves effective blockade with a Ki of 1 × 10⁻¹⁰ M, whereas CGRP(8-37) requires a 100-fold higher concentration to produce equivalent antagonism [1]. In the converse experimental configuration studying blockade of CGRP, CGRP(8-37) displays Ki of 2 × 10⁻¹⁰ M while Amylin (8-37) shows substantially higher affinity with Ki of 7 × 10⁻¹² M [1].
| Evidence Dimension | Inhibitory constant (Ki) for functional antagonism |
|---|---|
| Target Compound Data | Amylin (8-37): Ki = 1 × 10⁻¹⁰ M (blocking amylin); Ki = 7 × 10⁻¹² M (blocking CGRP) |
| Comparator Or Baseline | CGRP(8-37): Ki = 6 × 10⁻⁹ M (blocking amylin, 100-fold higher concentration required); Ki = 2 × 10⁻¹⁰ M (blocking CGRP) |
| Quantified Difference | Amylin (8-37) is approximately 60-fold more potent at blocking amylin (10⁻¹⁰ M vs. 6 × 10⁻⁹ M); approximately 29-fold higher affinity in blocking CGRP (7 × 10⁻¹² M vs. 2 × 10⁻¹⁰ M) |
| Conditions | Osteoblast proliferation functional antagonism assay; blockade of maximal doses of full-length amylin or CGRP |
Why This Matters
This 60-fold potency differential directly impacts experimental design: researchers studying amylin receptor-mediated osteoblast effects must select Amylin (8-37) to achieve complete antagonism at concentrations that avoid off-target CGRP receptor interference.
- [1] Comparison of the effects of calcitonin gene-related peptide and amylin on osteoblasts. Mendeley Data. Ki values for CGRP-(8-37) and amylin-(8-37). View Source
